Cas no 82666-06-6 (2-Chloro-3,3-dimethyl-2-azabicyclo[2.2.2]octane)

• Product name: 2-Chloro-3,3-dimethyl-2-azabicyclo[2.2.2]octane
• CAS No: 82666-06-6
• MF: C₉H₁₆NCl
• MW: 173.68304
• CID: 861612
• PubChem ID: 144996

2-Chloro-3,3-dimethyl-2-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,3-dimethyl-2-azabicyclo[2.2.2]octane
• 3-chloro-2,2-dimethyl-3-azabicyclo[2.2.2]octane
• 82666-06-6
• 2-Chloro-3,3-dimethyl-2-azabicyclo(2.2.2)octane
• DTXSID30231941

• Inchi： InChI=1S/C9H16ClN/c1-9(2)7-3-5-8(6-4-7)11(9)10/h7-8H,3-6H2,1-2H3
• InChI Key： QXAJHBBZOYRVOK-UHFFFAOYSA-N
• SMILES： CC1(C2CCC(N1Cl)CC2)C

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų